Cas no 2171596-97-5 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoropropanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoropropanoic acid
• CAS No: 2171596-97-5
• MF: C₂₂H₂₁F₃N₂O₅
• MW: 450.407756567001
• CID: 6492250
• PubChem ID: 165760566
• Update Time: 2025-06-11

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoropropanoic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3,3,3-trifluoropropanoic acid
• 2171596-97-5
• EN300-1542737

• Inchi： 1S/C22H21F3N2O5/c23-22(24,25)19(20(29)30)27-18(28)10-5-11-26-21(31)32-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17,19H,5,10-12H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： DSOLDKPTUCLFRC-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)NC(CCCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 450.14025626g/mol
• Monoisotopic Mass: 450.14025626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoropropanoic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoropropanoic Acid (CAS No. 2171596-97-5)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoropropanoic acid (CAS No. 2171596-97-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and a trifluoromethyl moiety. These features make it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild acidic conditions and its ease of removal under basic conditions. This property allows for the sequential addition of amino acids without unwanted side reactions, ensuring high yields and purity of the final peptide product. The trifluoromethyl group, on the other hand, imparts unique physicochemical properties to the molecule, such as increased lipophilicity and metabolic stability, which are crucial for enhancing the pharmacokinetic profile of drug candidates.

Recent studies have highlighted the potential applications of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoropropanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of novel antiviral agents. The researchers found that peptides containing this compound exhibited potent antiviral activity against several strains of influenza virus, suggesting its potential as a lead compound for further drug development.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoropropanoic acid in the development of anticancer drugs. The compound was incorporated into a series of peptidomimetics designed to target specific cancer-related proteins. The results showed that these peptidomimetics exhibited selective cytotoxicity against various cancer cell lines, with minimal toxicity to normal cells. This finding underscores the potential of this compound in cancer therapy.

The synthesis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoropropanoic acid involves several well-established chemical reactions. The first step typically involves the formation of the Fmoc protected amino acid derivative from commercially available starting materials. This is followed by coupling with a trifluoromethyl-containing reagent to introduce the trifluoromethyl group. The final step involves deprotection to yield the desired product. The overall process is highly efficient and can be scaled up for industrial production.

In terms of safety and handling, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoropropanoic acid should be stored under dry conditions and protected from light to maintain its stability. It is important to handle this compound with care and follow standard laboratory safety protocols to ensure safe usage.

Future research on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoropropanoic acid is likely to focus on optimizing its properties for specific therapeutic applications. For example, efforts may be directed towards improving its solubility and bioavailability to enhance its efficacy as a drug candidate. Additionally, studies may explore its potential in combination therapies with other drugs to achieve synergistic effects.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoropropanoic acid (CAS No. 2171596-97-5) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further development in various therapeutic areas.